1-[(3-Methylphenoxy)acetyl]-4-[(2-naphthyloxy)acetyl]piperazine

• Molecular Formula: C25H26N2O4
• Molecular Weight: 418.5 g/mol
• IUPAC Name: 1-[4-[2-(3-methylphenoxy)acetyl]piperazin-1-yl]-2-naphthalen-2-yloxyethanone
• InChI: InChI=1S/C25H26N2O4/c1-19-5-4-8-22(15-19)30-17-24(28)26-11-13-27(14-12-26)25(29)18-31-23-10-9-20-6-2-3-7-21(20)16-23/h2-10,15-16H,11-14,17-18H2,1H3
• InChI Key: WEIFFEVDSFJOKX-UHFFFAOYSA-N
• SMILES: CC1=CC(=CC=C1)OCC(=O)N2CCN(CC2)C(=O)COC3=CC4=CC=CC=C4C=C3

Description

1-[(3-Methylphenoxy)acetyl]-4-[(2-naphthyloxy)acetyl]piperazine is a chemical compound that belongs to the class of piperazine derivatives. It has gained significant attention in scientific research due to its potential as a therapeutic agent in various diseases.

Mechanism of Action

The exact mechanism of action of 1-[(3-Methylphenoxy)acetyl]-4-[(2-naphthyloxy)acetyl]piperazine is not fully understood. However, studies have suggested that it works by inhibiting various signaling pathways that are involved in inflammation and cancer growth. It has been found to inhibit the NF-κB signaling pathway, which is a key regulator of inflammation and cancer growth. It has also been found to inhibit the Akt/mTOR signaling pathway, which is involved in cell growth and survival.
Biochemical and Physiological Effects:
1-[(3-Methylphenoxy)acetyl]-4-[(2-naphthyloxy)acetyl]piperazine has been found to have several biochemical and physiological effects. It has been found to reduce the production of pro-inflammatory cytokines such as TNF-α and IL-6. It has also been found to reduce the expression of COX-2, which is an enzyme involved in inflammation. Additionally, it has been found to induce apoptosis in cancer cells and reduce the expression of anti-apoptotic proteins such as Bcl-2.

Advantages and Limitations for Lab Experiments

One of the advantages of using 1-[(3-Methylphenoxy)acetyl]-4-[(2-naphthyloxy)acetyl]piperazine in lab experiments is its potential as a therapeutic agent in various diseases. It has been found to exhibit anti-inflammatory, anti-cancer, and neuroprotective properties. Additionally, it has been found to be relatively safe and well-tolerated in animal models. However, one of the limitations of using 1-[(3-Methylphenoxy)acetyl]-4-[(2-naphthyloxy)acetyl]piperazine in lab experiments is the lack of understanding of its exact mechanism of action. Further studies are needed to elucidate its mechanism of action and potential side effects.

Future Directions

There are several future directions for the study of 1-[(3-Methylphenoxy)acetyl]-4-[(2-naphthyloxy)acetyl]piperazine. One of the future directions is the development of more potent derivatives of 1-[(3-Methylphenoxy)acetyl]-4-[(2-naphthyloxy)acetyl]piperazine. Another future direction is the study of its potential as a therapeutic agent in other diseases such as cardiovascular disease and diabetes. Additionally, further studies are needed to elucidate its mechanism of action and potential side effects in humans.

Synthesis Methods

The synthesis of 1-[(3-Methylphenoxy)acetyl]-4-[(2-naphthyloxy)acetyl]piperazine involves the reaction of 1-(3-methylphenoxy)acetyl chloride and 4-(2-naphthyloxy)acetyl chloride with piperazine in the presence of a base such as triethylamine. The reaction is carried out in an organic solvent such as dichloromethane or chloroform. The resulting product is then purified using column chromatography to obtain pure 1-[(3-Methylphenoxy)acetyl]-4-[(2-naphthyloxy)acetyl]piperazine.

Scientific Research Applications

1-[(3-Methylphenoxy)acetyl]-4-[(2-naphthyloxy)acetyl]piperazine has been studied extensively for its potential as a therapeutic agent in various diseases. It has been found to exhibit anti-inflammatory, anti-cancer, and anti-oxidant properties. Studies have shown that it can inhibit the growth of cancer cells in vitro and in vivo. It has also been found to reduce inflammation in animal models of arthritis and colitis. Additionally, it has been found to have neuroprotective effects in animal models of Parkinson's disease and Alzheimer's disease.